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Introduction

(+)-Magnesium L-ascorbate is a unique molecule that holds significant interest for
researchers and formulation scientists. It is a non-acidic, buffered salt of L-ascorbic acid
(Vitamin C) and a bioavailable source of the essential mineral magnesium.[1][2] Unlike L-
ascorbic acid, which can cause gastric irritation in sensitive individuals, magnesium L-
ascorbate provides a gentler alternative, enhancing its utility in dietary supplements and
pharmaceutical formulations.[2] Its improved stability and non-hygroscopic nature further
distinguish it from its parent acid, offering distinct advantages in manufacturing and shelf life.[3]
This guide provides a comprehensive technical overview of its core properties, synthesis,
applications, and analytical methodologies, designed for professionals in the scientific and drug
development fields.

Core Physicochemical Properties

A precise understanding of a compound's fundamental properties is the cornerstone of all
scientific application. (+)-Magnesium L-ascorbate is identified by a specific set of chemical
descriptors that ensure its unambiguous identification and characterization in a laboratory or
manufacturing setting.
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Property Value Source(s)
CAS Number 15431-40-0 [4][5]
Molecular Weight 374.54 g/mol [311415][6]
Molecular Formula C12H14aMgO12 [31[41[5]

IUPAC Name

magnesium bis((2R)-2-
[(1S)-1,2-dihydroxyethyl]-3-
hydroxy-5-oxo-2H-furan-4-

olate)

[4]

Synonyms

L(+)-Ascorbic acid magnesium
salt, Vitamin C magnesium
salt, Magnesium di-L-

ascorbate

(1131141071

Appearance

White to off-white/faintly beige

or yellow powder/granules

[L1(3][61[7]

Solubility

Water-soluble

[6](8]

Synthesis and Chemical Structure

The synthesis of magnesium L-ascorbate is a straightforward acid-base neutralization reaction.

This process is fundamental to creating its "buffered” or non-acidic characteristic.

Synthesis Pathway

The industrial production involves reacting L-ascorbic acid with a magnesium source, typically

magnesium oxide or magnesium carbonate, in an aqueous solution.[1][2][9] The reaction

neutralizes the acidic proton of ascorbic acid's enol group, forming the ascorbate salt.

The general reaction is as follows: 2 CeHsOs (L-Ascorbic Acid) + MgO (Magnesium Oxide) -
Mg(CeH70s)2 ((+)-Magnesium L-ascorbate) + H20
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Caption: Synthesis of (+)-Magnesium L-ascorbate.

Causality of Reagent Choice

The selection of magnesium oxide or carbonate is based on efficiency and purity. These
sources are readily available and react predictably with ascorbic acid, yielding the desired salt
with minimal side products. The process results in a compound where two ascorbate anions
are ionically bonded to a single magnesium cation (Mg2?*), as dictated by their respective
charges.

Key Advantages in Formulation Science

The molecular structure of magnesium L-ascorbate directly translates to tangible benefits in
drug development and nutraceuticals.

o Reduced Acidity: As a buffered salt, it does not contribute to gastric irritation, making it an
ideal choice for acid-sensitive individuals who may not tolerate pure ascorbic acid.[1][2]

o Enhanced Stability: It is less prone to oxidation compared to L-ascorbic acid and is not
hygroscopic (does not readily absorb moisture from the air).[3] This inherent stability
simplifies manufacturing processes, improves the shelf life of the final product, and reduces
the need for protective coatings or specialized packaging.

e Dual Nutrient Source: The compound delivers both Vitamin C and magnesium in a single,
highly bioavailable molecule.[3][10] This synergy is particularly valuable, as magnesium itself
plays a crucial role in hundreds of physiological processes, including those that metabolize
Vitamin C.[7]
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Applications in Research and Drug Development

The unique properties of (+)-magnesium L-ascorbate have led to its adoption in several high-
value scientific applications.

Pharmaceutical and Nutraceutical Formulations

Magnesium L-ascorbate serves as a preferred active ingredient in high-quality dietary
supplements.[7] Its primary functions include:

e Immune System Support: Vitamin C is well-established for its role in enhancing immune
function.[2][3]

» Collagen Synthesis: It contributes to the normal synthesis of collagen, which is vital for the
health of skin, bones, teeth, and blood vessels.[1]

» Antioxidant Protection: As a potent antioxidant, it helps protect cells from oxidative stress.[1]

[3]

In pharmaceutical formulations, it can also be used as a stabilizer or antioxidant excipient,
protecting other active pharmaceutical ingredients (APIs) from oxidative degradation.[11]

Advanced Cell Culture Applications

Vitamin C derivatives are critical components in cell culture media, particularly for the
manufacturing of advanced therapy medicinal products (ATMPs).[12] L-Ascorbic acid 2-
phosphate magnesium (a related derivative) is frequently used for this purpose, highlighting the
importance of stable ascorbate forms in maintaining cellular health, promoting differentiation
(e.g., of stem cells), and preventing oxidative damage in sensitive in vitro systems.[12][13]

Methodologies for Quality Control and Analysis

Ensuring the purity, potency, and safety of (+)-magnesium L-ascorbate is paramount. This
requires robust analytical methods and clearly defined quality specifications.

Analytical Workflow: Reversed-Phase HPLC
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A reversed-phase high-performance liquid chromatography (RP-HPLC) method is a validated
approach for the quality control of ascorbate derivatives.[12] This technique is ideal for
separating the active compound from potential impurities.
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Caption: Quality Control Workflow for (+)-Magnesium L-ascorbate.
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Experimental Protocol: Purity Assay by RP-HPLC

This protocol is a representative method based on standard practices for analyzing ascorbate
derivatives.[12][13]

o Preparation of Mobile Phase: Prepare an aqueous mobile phase containing a suitable buffer
(e.g., potassium phosphate) and adjust the pH to be slightly acidic (e.g., pH 2.5-3.0) with
phosphoric acid. The acidic pH ensures that the ascorbate is in a consistent protonation
state for reproducible retention.

o Standard Preparation: Accurately weigh approximately 25 mg of (+)-Magnesium L-
ascorbate reference standard and dissolve in 25.0 mL of the mobile phase to create a 1
mg/mL stock solution.

o Sample Preparation: Accurately weigh approximately 25 mg of the test sample and prepare it
in the same manner as the standard.

o Chromatographic Conditions:

o Column: C18, 4.6 x 250 mm, 5 pum particle size. A C18 column is chosen for its
hydrophobic stationary phase, which effectively retains the polar ascorbate molecule in a
reversed-phase system.

o Mobile Phase: Isocratic elution with the prepared buffer.
o Flow Rate: 1.0 mL/min.
o Injection Volume: 10 pL.

o Detector: UV at 210 nm. This wavelength is selected for sensitive detection of the
ascorbate molecule and its potential impurities.[12]

o Column Temperature: 30°C. Maintaining a constant temperature ensures reproducible
retention times.

e Analysis and Calculation: Inject the standard and sample solutions. The purity is determined
by comparing the peak area of the main peak in the sample chromatogram to the total area
of all peaks (Area Percent method).
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Typical Quality Specifications

Manufacturers provide specifications to guarantee the quality of the material. The following
table consolidates typical limits.

Test Parameter Specification Source(s)
Assay (Ascorbic Acid Content) > 80.0% [11[7]
Magnesium Content 6.1-6.6% [1107]
Water Content <5.0% [11[7]

Lead (Pb) < 1.0 ppm [1]

Arsenic (As) < 3.0 ppm [1]
Cadmium (Cd) < 5.0 ppm [1]

Oxalate Must pass test [1107]

Conclusion

(+)-Magnesium L-ascorbate is more than just a simple mixture of its components; it is a
scientifically designed molecule that leverages chemical principles to enhance the stability,
tolerability, and functionality of Vitamin C. Its well-defined physicochemical properties, coupled
with its dual-nutrient bioavailability, make it a superior choice for advanced nutraceuticals,
pharmaceuticals, and sensitive biological research applications. The robust analytical methods
available for its quality control ensure that researchers and drug development professionals
can rely on its purity and performance. As the demand for highly bioavailable and stable
nutrient sources continues to grow, the role of (+)-magnesium L-ascorbate in health and
science is set to expand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. exsyncorp.com [exsyncorp.com]
o 2. pharmaexcipients.com [pharmaexcipients.com]
» 3. wbcil.com [wbcil.com]

e 4. Magnesium Ascorbate | C12H14MgO12 | CID 54682511 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. scbt.com [scbt.com]
e 6. usbio.net [ushio.net]
e 7. jostchemical.com [jostchemical.com]
e 8. usbio.net [ushio.net]

e 9. SU143029A1 - The method of obtaining the drug magnesium ascorbate - Google Patents
[patents.google.com]

¢ 10. cphi-online.com [cphi-online.com]
e 11. pharmaexcipients.com [pharmaexcipients.com]

e 12. Quality Control of L-Ascorbic Acid 2-Phosphate Magnesium Using Reversed-Phase
Liquid Chromatography - PubMed [pubmed.ncbi.nim.nih.gov]

o 13. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [(+)-Magnesium L-ascorbate CAS number and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056246#magnesium-l-ascorbate-cas-number-and-
molecular-weight]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12056246?utm_src=pdf-custom-synthesis
https://exsyncorp.com/
https://www.pharmaexcipients.com/news/magnesium-calcium-ascorbate/
https://www.wbcil.com/api-fine-chemicals-nutraceutical/magnesium/magnesium-ascorbate/
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-Ascorbate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-Ascorbate
https://www.scbt.com/p/magnesium-l-ascorbate-15431-40-0
https://www.usbio.net/biochemicals/283603/Magnesium-ascorbate
https://www.jostchemical.com/products/ascorbates/productcode2539/
https://www.usbio.net/biochemicals/283603/Magnesium%20Ascorbate/data-sheet
https://patents.google.com/patent/SU143029A1/en
https://patents.google.com/patent/SU143029A1/en
https://www.cphi-online.com/product/magnesium-ascorbate-2/
https://www.pharmaexcipients.com/product/magnesium-l-ascorbate-2-hydrate/
https://pubmed.ncbi.nlm.nih.gov/38796178/
https://pubmed.ncbi.nlm.nih.gov/38796178/
https://www.researchgate.net/publication/380888737_Quality_Control_of_L-Ascorbic_Acid_2-Phosphate_Magnesium_Using_Reversed-Phase_Liquid_Chromatography
https://www.benchchem.com/product/b12056246#magnesium-l-ascorbate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b12056246#magnesium-l-ascorbate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b12056246#magnesium-l-ascorbate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b12056246#magnesium-l-ascorbate-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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